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Introduction

Umbellulone is a bicyclic monoterpene ketone and a primary constituent of the essential oil
from the leaves of the California bay laurel tree (Umbellularia californica), also known as the
"headache tree".[1] Its unique chemical structure and potent biological activity, particularly its
interaction with the transient receptor potential ankyrin 1 (TRPA1) channel, have made it a
subject of significant interest in neurobiology and pharmacology. This technical guide provides
a comprehensive overview of the chemical structure, physicochemical properties, biological
activities, and experimental protocols related to umbellulone.

Chemical Structure and Identification

Umbellulone possesses a distinctive bicyclo[3.1.0]hexane core with a ketone functional group
and isopropyl and methyl substituents.[1]

Table 1: Chemical Identifiers of Umbellulone
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Identifier Value

4-methyl-1-(1-methylethyl)bicyclo[3.1.0]hex-3-
IUPAC Name Y- ylethyhbicyclo] ]

en-2-one
Molecular Formula C10H140
CAS Number 546-78-1 ((1R,5S)-isomer)
Synonyms (-)-Umbellulone, Thujenone, Thujen-2-one

Physicochemical Properties

Umbellulone is a colorless to pale yellow, oily liquid at room temperature with a pungent,
camphor-like odor. It is characterized as a lipophilic molecule.[1]

Table 2: Physicochemical Properties of Umbellulone

Property Value Reference
Molecular Weight 150.22 g/mol [1]
Boiling Point 220 °C (at 760 mmHg) [1]
Vapor Pressure 0.159 mmHg (at 25 °C) [1]
Solubility Lipophilic, soluble in DMSO [1]

Spectroscopic Data

The structural elucidation of umbellulone is supported by various spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 3: 1H and 3C NMR Spectroscopic Data for Umbellulone (in CDCIs)
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13C Chemical Shift H Chemical Shift

Position Multiplicity
(3, ppm) (3, ppm)

1 37.2

2 208.1

3 137.9 5.75 S

4 143.2

5 325 1.95 m

6 234 1.15 m

7 27.8 1.65 m

8 21.0 1.05 d

9 21.2 1.03 d

10 10.3 1.80 S

Data adapted from Nassini R, et al. Brain. 2012.[2]

Natural Occurrence and Biosynthesis
Natural Sources

The primary natural source of umbellulone is the essential oil of Umbellularia californica
leaves, where it can constitute 40-60% of the oil's composition.[3]

Biosynthesis

The specific biosynthetic pathway of umbellulone in Umbellularia californica has not been fully
elucidated. However, as a monoterpene, its biosynthesis is expected to follow the
methylerythritol phosphate (MEP) pathway, which is common for the formation of C10
isoprenoids in plants.[4] This pathway utilizes pyruvate and glyceraldehyde-3-phosphate as
initial precursors to generate isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate
(DMAPP), the universal building blocks of terpenes.
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General biosynthetic pathway of monoterpenes.

Biological Activity and Mechanism of Action
Interaction with TRPA1 and TRPM8 Channels

The most well-characterized biological activity of umbellulone is its potent activation of the
TRPAL ion channel, a member of the transient receptor potential family.[2][5] This activation is
believed to be the primary mechanism behind the headache-inducing properties of
Umbellularia californica. Umbellulone also exhibits a weaker activating effect on the TRPM8
channel, which is known for its role in sensing cold temperatures.

The Trigeminal-Vascular System Activation

The activation of TRPA1 on trigeminal neurons by umbellulone leads to the release of
calcitonin gene-related peptide (CGRP).[2][5] CGRP is a potent vasodilator, and its release in
the meninges results in vasodilation of cerebral blood vessels, a key event in the

pathophysiology of migraine and cluster headaches.
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Signaling pathway of umbellulone-induced headache.

Insecticidal Activity

Preliminary research suggests that umbellulone possesses insecticidal properties, potentially
acting as a natural insect repellent.[6] The mechanism is thought to involve disruption of the
insect nervous system, a common mode of action for cyclic monoterpenes. However, detailed
mechanistic studies are still required to fully understand its insecticidal potential.
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Experimental Protocols
Extraction and Purification of Umbellulone

The following protocol is adapted from the steam distillation method described by Nassini et al.

(2012).[2]

Dried Umbellularia californica leaves

Steam Distillation

:

Collect Essential Oil

:

Adsorb on RP18 Silica Gel

:

Vacuum Chromatography
(RP18 silica gel, water-methanol eluent)

:

Collect Umbellulone-containing Fractions

:

Saturate with NaCl and
Extract with Petroleum Ether

Pure Umbellulone
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Workflow for the extraction and purification of umbellulone.

Methodology:

Steam Distillation: Dried leaves of U. californica are subjected to steam distillation using a
Clevenger-type apparatus to obtain the essential olil.

Adsorption: The collected oil is adsorbed onto reversed-phase (RP18) silica gel.

Vacuum Chromatography: The adsorbed oil is purified by vacuum chromatography on an
RP18 silica gel column, eluting with a water-methanol mixture.

Fraction Collection and Extraction: Fractions containing umbellulone are combined,
saturated with sodium chloride, and extracted with petroleum ether to yield pure
umbellulone.

Analytical Methods

Quantitative analysis of umbellulone can be performed using gas chromatography (GC) or
high-performance liquid chromatography (HPLC).

Gas Chromatography (GC): Due to its volatility, GC coupled with a flame ionization detector
(FID) or mass spectrometry (MS) is a suitable method for the quantification of umbellulone
in essential oil samples. A non-polar or medium-polarity column is typically used.

High-Performance Liquid Chromatography (HPLC): HPLC with a diode-array detector (DAD)
or MS can also be employed. A reversed-phase C18 column with a mobile phase consisting
of a mixture of water and an organic solvent like acetonitrile or methanol is a common setup.
While a specific validated HPLC method for umbellulone is not widely published, methods
for quantifying similar compounds in plant extracts can be adapted.[7][8]

Conclusion

Umbellulone is a fascinating monoterpene with a well-defined chemical structure and
significant biological activity, primarily mediated through the TRPA1 ion channel. Its role in
activating the trigeminal-vascular system provides a valuable molecular tool for studying
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headache and migraine pathophysiology. Further research into its biosynthesis, potential
therapeutic applications, and other biological activities, such as its insecticidal properties, will
continue to expand our understanding of this unique natural product. The experimental
protocols outlined in this guide provide a foundation for researchers to extract, purify, and
analyze umbellulone, facilitating further investigation into its chemical and biological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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